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Compound of Interest

Compound Name: Picfeltarraenin IB
Cat. No.: B15619569
Get Quote
\ J

For Researchers, Scientists, and Drug Development Professionals

Introduction

Picfeltarraenin IB is a triterpenoid saponin isolated from the plant Picria fel-terrae. It is
recognized for its biological activities, including the inhibition of acetylcholinesterase (AChE),
and has potential applications in research related to cancer, inflammation, and herpes
infections[1][2]. This document provides detailed information on the solubility of Picfeltarraenin
IB in Dimethyl Sulfoxide (DMSO) and ethanol, along with protocols for its preparation and use
in research settings.

Physicochemical Properties
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Property Value Reference
Molecular Formula Ca2H64014 [1]
Molecular Weight 792.95 g/mol [1]
Appearance White to off-white solid [1]

Purity >98% (HPLC) [3]

CAS Number 97230-46-1 [1][3]

Solubility

The solubility of Picfeltarraenin IB is a critical factor for the design of in vitro and in vivo

experiments.

Table 1: Solubility of Picfeltarraenin IB in DMSO

Solvent Concentration Molar Equivalent Notes

Requires sonication.
Hygroscopic DMSO

can significantly

DMSO 250 mg/mL 315.28 mM _ -
impact solubility; use
newly opened DMSO
for best results.[1]
Use of fresh DMSO is
recommended as
DMSO 100 mg/mL 126.11 mM

moisture can reduce
solubility.[2]

Ethanol Solubility: Specific quantitative data for the solubility of Picfeltarraenin IB in 100%
ethanol is not readily available in the reviewed literature. However, ethanol is often used as a
co-solvent in formulations for compounds with poor water solubility[4][5]. For Picfeltarraenin
IB, it is recommended to first dissolve the compound in DMSO to create a concentrated stock
solution before further dilution with aqueous buffers or media.
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Experimental Protocols

Protocol 1: Preparation of a Concentrated Stock
Solution in DMSO

This protocol describes the preparation of a high-concentration stock solution of
Picfeltarraenin IB for subsequent dilution.

Materials:

Picfeltarraenin IB (solid)

Anhydrous/Low-moisture DMSO

Sterile microcentrifuge tubes or vials

Vortex mixer

Ultrasonic bath

Procedure:

Weigh the desired amount of Picfeltarraenin IB powder in a sterile vial.

o Add the appropriate volume of fresh, anhydrous DMSO to achieve the desired concentration
(e.g., for a 10 mM stock solution, add 0.1261 mL of DMSO to 1 mg of Picfeltarraenin IB)[1].

» Vortex the mixture thoroughly for 1-2 minutes.

« |f the compound is not fully dissolved, place the vial in an ultrasonic bath and sonicate until
the solution is clear[1]. Gentle heating may also aid dissolution.

e Once dissolved, aliquot the stock solution into smaller volumes to avoid repeated freeze-
thaw cycles.

Storage of Stock Solution:

» Store aliquots at -80°C for up to 6 months[1].
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» For shorter-term storage, -20°C for up to 1 month is acceptable[1].

« Protect the solution from light[1].
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Workflow: Stock Solution Preparation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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